Cas no 2171768-17-3 (4-(1-aminocyclopropyl)oxepan-4-ol)

• Product Name: 4-(1-aminocyclopropyl)oxepan-4-ol
• CAS No: 2171768-17-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5893034
• PubChem ID: 165441564
• Update Time: 2025-05-23

4-(1-aminocyclopropyl)oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)oxepan-4-ol
• EN300-1644304
• 2171768-17-3

• Inchi： 1S/C9H17NO2/c10-8(3-4-8)9(11)2-1-6-12-7-5-9/h11H,1-7,10H2
• InChI Key： BKEJJWYGBLINSO-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CC1)N

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-aminocyclopropyl)oxepan-4-ol

4-(1-Aminocyclopropyl)oxepan-4-ol (CAS No. 2171768-17-3): Structural Insights and Emerging Applications in Chemical Research

The compound 4-(1-Aminocyclopropyl)oxepan-4-ol, identified by its unique CAS No. 2171768-17-3, represents a structurally intriguing molecule with a hybrid framework combining a seven-membered oxepane ring, a cyclopropyl group, and an amino-substituted hydroxyl functionality. This molecular architecture positions it as a versatile scaffold for exploring novel chemical reactivity and biological interactions. Recent studies have highlighted its potential as a building block in the development of bioactive compounds, particularly in the design of small-molecule inhibitors targeting specific enzymatic pathways.

The oxepane ring system is a less common but increasingly studied heterocyclic core in medicinal chemistry due to its conformational flexibility and ability to mimic natural product scaffolds. In the case of 4-(1-Aminocyclopropyl)oxepan-4-ol, the integration of the cyclopropyl moiety introduces additional strain energy, which may influence the compound’s reactivity during synthetic transformations or interactions with biological targets. The presence of an amino group adjacent to the hydroxyl functionality further enhances its utility, enabling participation in hydrogen bonding networks or metal coordination events critical for catalytic processes.

Recent advancements in synthetic methodologies have enabled efficient access to this compound through strategic C–N bond formation strategies. For instance, transition-metal-catalyzed cross-coupling reactions involving cyclopropane derivatives have emerged as promising approaches for constructing the aminocyclopropyl–oxepane linkage with high regioselectivity. These developments align with broader trends in modern organic synthesis, where modular construction of complex heterocycles is prioritized to accelerate drug discovery pipelines.

Beyond its synthetic appeal, the biological profile of 4-(1-Aminocyclopropyl)oxepan-4-ol is an active area of investigation. Preliminary studies suggest that derivatives of this scaffold exhibit moderate activity against certain kinases involved in cellular signaling pathways, though further optimization is required to enhance potency and selectivity. Researchers are also exploring its potential as a lead compound for neurodegenerative disease models, leveraging the hydroxyl–amine motif known to interact with G-protein-coupled receptors (GPCRs).

In the realm of materials science, this compound’s structural characteristics make it a candidate for functionalized polymers or self-assembled nanostructures. The combination of rigid cyclic frameworks and polar functional groups can be exploited to design stimuli-responsive materials with tunable properties for applications such as drug delivery systems or sensor technologies.

Environmental sustainability considerations are increasingly shaping research on compounds like CAS No. 2171768-17-3. Green chemistry principles are being applied to optimize synthetic protocols, minimizing solvent usage and energy consumption while maintaining high yields and purity standards. Such efforts reflect the growing emphasis on eco-friendly approaches across chemical industries.

Computational studies have provided valuable insights into the electronic distribution and conformational preferences of this molecule. Density functional theory (DFT) calculations reveal that the amino group’s lone pair electrons play a critical role in stabilizing transition states during nucleophilic attacks, offering guidance for rationalizing reaction mechanisms involving this scaffold.

Collaborative efforts between academic institutions and pharmaceutical companies continue to drive innovation around this compound class. By integrating high-throughput screening platforms with structure-based drug design techniques, researchers aim to uncover novel therapeutic applications while addressing challenges related to metabolic stability and pharmacokinetic profiles.

The future trajectory of research on 4-(1-Aminocyclopropyl)oxepan-4-ol will likely depend on advances in both synthetic accessibility and biological validation studies. As analytical tools become more sophisticated—such as cryo-electron microscopy for protein-ligand complex visualization—scientists will gain deeper mechanistic understanding necessary for translating these molecules into practical applications across diverse fields including agrochemistry, diagnostics, and advanced materials engineering.